Cas no 1396808-89-1 (2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide)

• Product Name: 2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide
• CAS No: 1396808-89-1
• MF: C₁₅H₁₃F₂N₃O₃
• MW: 321.278830289841
• CID: 6575759
• Update Time: 2025-07-20

2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide
• 2-(cyclopropanecarbonylamino)-N-[(2,6-difluorophenyl)methyl]-1,3-oxazole-4-carboxamide

• Inchi： 1S/C15H13F2N3O3/c16-10-2-1-3-11(17)9(10)6-18-14(22)12-7-23-15(19-12)20-13(21)8-4-5-8/h1-3,7-8H,4-6H2,(H,18,22)(H,19,20,21)
• InChI Key： MBEWZQDUFXKGHJ-UHFFFAOYSA-N
• SMILES： O1C=C(C(NCC2=C(F)C=CC=C2F)=O)N=C1NC(C1CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide

Introduction to 2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide (CAS No. 1396808-89-1) and Its Emerging Applications in Chemical Biology

The compound 2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide (CAS No. 1396808-89-1) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, combining a cyclopropane moiety, an oxazole ring, and fluorinated aromatic groups, make it a compelling candidate for further exploration in drug discovery and molecular interactions.

The nomenclature of this compound provides valuable insights into its chemical architecture. The presence of a cyclopropaneamido group suggests a rigid three-membered ring attached to an amide functionality, which can influence the compound's conformational flexibility and binding properties. The N-(2,6-difluorophenyl)methyl substituent introduces a fluorinated aromatic ring, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. Finally, the 1,3-oxazole-4-carboxamide core provides a heterocyclic scaffold that is frequently encountered in bioactive compounds due to its ability to engage in hydrogen bonding and π-stacking interactions.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecules. Molecular docking simulations have been employed to explore the potential binding modes of this compound with various biological targets. Notably, preliminary studies suggest that the fluorinated phenyl group may interact favorably with hydrophobic pockets in protein binding sites, while the oxazole ring could form hydrogen bonds with polar residues. These interactions could be critical for modulating enzyme activity or receptor binding affinity.

The cyclopropane moiety, though relatively rare in drug candidates, has garnered attention for its unique mechanical properties and potential to induce conformational constraints in protein-ligand complexes. This rigidity could be exploited to improve drug-like properties such as solubility and pharmacokinetic profiles. Additionally, the amido group serves as a versatile handle for further chemical modifications, allowing researchers to fine-tune the compound's biological activity through derivatization strategies.

In the context of modern drug discovery, fluorinated aromatic compounds are of particular interest due to their ability to modulate electronic properties and improve binding affinity. The 2,6-difluorophenylmethyl substituent in this molecule may contribute to increased lipophilicity and reduced metabolic susceptibility compared to non-fluorinated analogs. This characteristic is highly desirable for developing orally active drugs with prolonged half-lives.

Emerging research also highlights the role of heterocyclic compounds like the 1,3-oxazole core in medicinal chemistry. Oxazoles have been reported to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif present in this compound may thus offer a promising scaffold for developing novel therapeutic agents targeting specific disease pathways.

Experimental validation of these hypotheses has begun through synthetic chemistry efforts aimed at preparing analogs of this compound with modified substituents. By systematically altering key functional groups—such as replacing the cyclopropane ring with other cyclic structures or varying the fluorine substitution pattern—researchers can gain deeper insights into structure-activity relationships (SAR). These studies will not only elucidate the mechanisms of action but also identify lead compounds for further development.

The integration of experimental data with computational modeling has become indispensable in modern chemical biology. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine high-resolution structures of protein-ligand complexes involving this compound or its derivatives. Such structural information is crucial for understanding molecular recognition processes at an atomic level and guiding rational drug design.

Future directions may include exploring the compound's potential as an intermediate in larger synthetic schemes or as a starting point for developing libraries of related molecules using combinatorial chemistry approaches. The versatility of its core structure allows for diverse modifications while maintaining key pharmacophoric features necessary for biological activity.

In conclusion,2-cyclopropaneamido-N-(2,6-difluorophenyl)methyl-1,3-oxazole-4-carboxamide (CAS No. 1396808-89-1) represents a structurally intriguing molecule with broad applications in chemical biology and pharmaceutical research. Its unique combination of functional groups—particularly the cyclopropane moiety,fluorinated phenyl group, and oxazole core—makes it a valuable candidate for further investigation into drug discovery and molecular interactions.